Cas no 342600-56-0 (5-(Pyridin-4-yl)furan-2-carbaldehyde)

• Product Name: 5-(Pyridin-4-yl)furan-2-carbaldehyde
• CAS No: 342600-56-0
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD06802769
• CID: 5044855
• PubChem ID: 23004882
• Update Time: 2026-02-28

5-(Pyridin-4-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-(4-pyridinyl)-
• 5-pyridin-4-ylfuran-2-carbaldehyde
• 5-(4-Pyridinyl)-2-furancarboxaldehyde
• AKOS004113110
• SCHEMBL21357672
• EN300-173741
• F2167-0883
• G78774
• DS-016902
• 342600-56-0
• 5-(Pyridin-4-yl)furan-2-carbaldehyde

• MDL： MFCD06802769
• Inchi： 1S/C10H7NO2/c12-7-9-1-2-10(13-9)8-3-5-11-6-4-8/h1-7H
• InChI Key： YGZSNVYXNNIZKF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 173.048
• Monoisotopic Mass: 173.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-(Pyridin-4-yl)furan-2-carbaldehyde

CAS No 342600-56-0: 5-(Pyridin-4-yl)furan-2-carbaldehyde

5-(Pyridin-4-yl)furan-2-carbaldehyde, also known by its CAS registry number CAS No 342600-56-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring fused with a furan moiety and an aldehyde group, has garnered attention due to its potential applications in drug design, material synthesis, and as a building block in organic synthesis.

The molecular structure of 5-(Pyridin-4-yl)furan-2-carbaldehyde is notable for its conjugated system, which contributes to its electronic properties and reactivity. The pyridine ring, being an electron-deficient aromatic system, enhances the electrophilic character of the aldehyde group, making it a valuable substrate for various condensation reactions such as the aldol reaction and the formation of enamine derivatives.

Recent studies have explored the synthesis of this compound through various methodologies, including oxidative coupling reactions and transition metal-catalyzed cross-couplings. For instance, researchers have reported the use of palladium catalysts to facilitate the coupling of pyridine derivatives with furan-based aldehydes, yielding high yields of 5-(Pyridin-4-yl)furan-2-carbaldehyde. These advancements have not only improved the synthetic efficiency but also opened new avenues for its application in medicinal chemistry.

In terms of applications, 5-(Pyridin-4-yl)furan-2-carbaldehyde has been investigated for its potential as a ligand in transition metal complexes, which are widely used in catalysis and sensing technologies. Its ability to coordinate with metal ions such as copper and iron has been leveraged to develop sensors for detecting heavy metal ions in aqueous solutions.

Moreover, this compound has shown promise in the field of drug discovery. Its structural features make it a potential candidate for targeting various biological pathways, including those involved in inflammation and cancer progression. Preclinical studies have demonstrated that derivatives of 5-(Pyridin-4-yl)furan-2-carbaldehyde exhibit anti-inflammatory and anti-proliferative activities, suggesting their potential as therapeutic agents.

The versatility of CAS No 342600-56-0 extends to its use in materials science. Researchers have employed this compound as a precursor for the synthesis of conjugated polymers with tailored electronic properties. These polymers hold potential applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 5-(Pyridin-4-y1)furan_2-carbaldehyde, or CAS No 342600_56_0, is a multifaceted compound with a rich structural framework that lends itself to diverse applications across various scientific disciplines. Ongoing research continues to uncover new synthetic routes and functional applications for this compound, underscoring its importance in modern chemical research.